2-(3,5-Dichlorophenyl)cyclohexan-1-one

• Molecular Formula: C12H12Cl2O
• Molecular Weight: 243.13 g/mol
• IUPAC Name: 2-(3,5-dichlorophenyl)cyclohexan-1-one
• InChI: InChI=1S/C12H12Cl2O/c13-9-5-8(6-10(14)7-9)11-3-1-2-4-12(11)15/h5-7,11H,1-4H2
• InChI Key: WHLKZNHIFGIMLU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C(C1)C2=CC(=CC(=C2)Cl)Cl

Description

2-(3,5-Dichlorophenyl)cyclohexan-1-one is a halogenated cyclohexanone derivative featuring a 3,5-dichlorophenyl substituent at the 2-position of the cyclohexanone ring. The dichlorophenyl group enhances lipophilicity and may influence binding interactions in biological systems, while the cyclohexanone scaffold provides conformational flexibility .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-(3,5-Dichlorophenyl)cyclohexan-1-one with key analogs, focusing on structural features, physicochemical properties, and applications.

Structural Analogues

(3,5-Dichlorophenyl)hydrazine Hydrochloride

• Structure: Shares the 3,5-dichlorophenyl moiety but replaces the cyclohexanone ring with a hydrazine group.
• Properties : The hydrazine group confers nucleophilic reactivity, making it a precursor for synthesizing hydrazones or heterocycles. Unlike 2-(3,5-Dichlorophenyl)cyclohexan-1-one, this compound is ionic (hydrochloride salt), enhancing water solubility .
• Applications : Used in coupling reactions or as a reagent in heterocyclic synthesis.

4,4-Dimethyl-2-(2-oxopropyl)cyclohexan-1-one

• Structure: Features a cyclohexanone core with a 2-oxopropyl substituent and 4,4-dimethyl groups.
• The 2-oxopropyl side chain introduces an additional reactive site for alkylation or condensation reactions.
• Applications: Likely employed as a synthetic intermediate for steroidal or terpenoid analogs .

2-Methyl-1-[2,4,6-trihydroxy-3,5-bis(3-methylbut-2-en-1-yl)phenyl]propan-1-one

• Structure: A complex cyclohexanone derivative with hydroxyl, prenyl, and methyl groups.
• This structural complexity may limit synthetic accessibility compared to 2-(3,5-Dichlorophenyl)cyclohexan-1-one .
• Applications : Found in natural product derivatives, possibly with antioxidant or antimicrobial activity.

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Solubility (Predicted)
2-(3,5-Dichlorophenyl)cyclohexan-1-one	C₁₂H₁₀Cl₂O	241.12	3,5-dichlorophenyl, cyclohexanone	Low (lipophilic)
(3,5-Dichlorophenyl)hydrazine Hydrochloride	C₆H₅Cl₂N₂·HCl	219.49	3,5-dichlorophenyl, hydrazine	High (ionic)
4,4-Dimethyl-2-(2-oxopropyl)cyclohexan-1-one	C₁₁H₁₈O₂	182.26	Dimethyl, 2-oxopropyl	Moderate (polar ketone)
2-Methyl-1-[trihydroxy-bis(prenyl)phenyl]propan-1-one	C₂₄H₃₀O₅	398.49	Hydroxyl, prenyl, methyl	Low (bulky substituents)

Notes:

• The dichlorophenyl group in 2-(3,5-Dichlorophenyl)cyclohexan-1-one increases molecular weight and lipophilicity compared to non-halogenated analogs.
• Ionic derivatives like (3,5-Dichlorophenyl)hydrazine Hydrochloride exhibit higher aqueous solubility but reduced stability under basic conditions .